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Compound of Interest

Compound Name: (42)-Lachnophyllum Lactone

Cat. No.: B15593855

For researchers, scientists, and professionals in drug development, the safe handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides essential logistical and safety information for the
proper disposal of (4Z)-Lachnophyllum Lactone, a natural acetylenic furanone with noted
bioherbicidal potential. Adherence to these procedures is critical due to the compound's
potential ecotoxicity.

Ecotoxicological Data Summary

(4Z)-Lachnophyllum Lactone (LAC) has been shown to pose a risk to aquatic ecosystems.[1]
[2][3] Its environmental persistence is a key consideration in disposal protocols; one study
found that it is relatively stable, degrading by only 8.5% in 24 hours and 67% over 16 days.[1]
[2][4] The following table summarizes key ecotoxicity data for this compound.
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) . Concentration )
Organism Metric Exposure Time Reference
(mglL)

Daphnia magna
EC50 1.728 48 hours [11[2][4]
(Crustacean)

Raphidocelis
subcapitata EC10 0.304 Not Specified [2]
(Algae)

Raphidocelis
subcapitata EC50 9.880 Not Specified [2]
(Algae)

Aliivibrio fischeri N
) EC10 0.524 Not Specified 2]
(Bacteria)

Aliivibrio fischeri .
) EC50 8.078 Not Specified [11[2]
(Bacteria)

Lepidum sativum

EC50 85.89 Not Specified [1][2]
(Cress)

Cuscuta
campestris IC50 24.8 pg/mL Not Specified [5][6]
(Dodder)

EC10/EC50: The concentration that causes an effect in 10% or 50% of the test population.
IC50: The concentration that causes 50% inhibition of a biological process (in this case,
seedling growth).

Procedural Guidance for Disposal

As no specific disposal protocol for (4Z)-Lachnophyllum Lactone is documented, a
conservative approach based on general best practices for hazardous chemical waste is
required. The primary principle is to prevent its release into the environment, particularly into
waterways, due to its aquatic toxicity.

Step-by-Step Disposal Protocol:
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Personal Protective Equipment (PPE): Before handling the compound, ensure appropriate
PPE is worn, including safety goggles, chemical-resistant gloves (e.g., nitrile), and a lab
coat.

Waste Segregation:

o Solid Waste: Collect any solid (4Z)-Lachnophyllum Lactone waste, including
contaminated items like weighing paper or disposable spatulas, in a dedicated, clearly
labeled hazardous waste container. The container should be made of a compatible
material (e.g., high-density polyethylene) and have a secure lid.

o Liquid Waste: Solutions containing (4Z)-Lachnophyllum Lactone should be collected in a
separate, labeled hazardous liquid waste container. Do not mix with other incompatible
waste streams.

o Contaminated Labware: Reusable labware (e.g., glassware) should be decontaminated by
rinsing with an appropriate solvent (e.g., acetone or ethanol) three times. The rinsate must
be collected and disposed of as hazardous liquid waste.

Waste Labeling: Label all waste containers clearly with "Hazardous Waste," the full chemical
name "(4Z)-Lachnophyllum Lactone,” and the approximate concentration and quantity.
Also, include the date the waste was first added to the container.

Storage of Waste: Store the sealed hazardous waste containers in a designated, well-
ventilated, and secure secondary containment area, away from drains and sources of
ignition, while awaiting pickup.

Final Disposal: Arrange for the collection of the hazardous waste by a licensed
environmental waste management company.[7] Provide them with all necessary information
about the waste, including a Safety Data Sheet (SDS) if available, or at a minimum, the
known hazard information (i.e., aquatic toxicity). Never dispose of (4Z)-Lachnophyllum
Lactone down the drain or in regular trash.

Documentation: Maintain a log of all hazardous waste generated, including the chemical
name, quantity, and date of disposal.
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Disposal Workflow Diagram

The following diagram illustrates the decision-making process and workflow for the proper
disposal of (4Z)-Lachnophyllum Lactone.
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Begin Disposal Process
for (4Z)-Lachnophyllum Lactone

1. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

2. Assess Waste Form

3a. Solid Waste or 3b. Liquid Waste or
Contaminated Disposables Solvent Rinsate

4a. Collect in Labeled 4b. Collect in Labeled
Solid Hazardous Liquid Hazardous
Waste Container Waste Container

5. Store Securely in
Secondary Containment

6. Arrange Pickup by
Licensed Waste
Disposal Company

Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for (4Z)-Lachnophyllum Lactone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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